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Compound of Interest

Compound Name: Azido-PEG36-alcohol

Cat. No.: B7908983

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
Azido-PEG36-alcohol. Given the absence of a specific, publicly available Safety Data Sheet
(SDS) for this compound, this document compiles general safety principles for organic azides
and applies them to Azido-PEG36-alcohol, supplemented with available chemical properties.
Researchers must treat this compound with caution and adhere to rigorous safety protocols.

Chemical and Physical Properties

Azido-PEG36-alcohol is a long-chain polyethylene glycol (PEG) derivative containing a
terminal azide group and a terminal hydroxyl group. The PEG chain enhances solubility in
agueous and many organic solvents. While specific quantitative data for this molecule is
limited, the following table summarizes its known properties.
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Property Value Source(s)
Molecular Formula C72H145N3036 [1]
Molecular Weight ~1629 g/mol [1]
CAS Number 73342-16-2 [1]

Varies (often a white to off-
Appearance ] ) ] ) General
white solid or a viscous oil)

Soluble in water and many
B organic solvents such as
Solubilty DMSO, DMF, and 12

dichloromethane.

Purity Typically >95% [1]

-20°C, protected from light and
Storage Temperature _
moisture.

Hazard Identification and Safety Precautions

Organic azides are energetic compounds that can be sensitive to heat, light, shock, and
pressure, potentially leading to explosive decomposition. Although the long PEG chain in
Azido-PEG36-alcohol likely improves its stability by increasing the carbon-to-nitrogen ratio, it
should still be handled with care.

General Hazards of Organic Azides:

» Explosive Potential: Can decompose explosively when subjected to heat, friction, or shock.
 Toxicity: The azide functional group is toxic, with a toxicity profile similar to cyanide.

» Formation of Hydrazoic Acid: Contact with acids can produce highly toxic and explosive
hydrazoic acid.

» Formation of Heavy Metal Azides: Contact with heavy metals (e.g., copper, lead, silver) can
form highly sensitive and explosive metal azides.
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Recommended Handling Precautions:
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. Specific
Precaution Category . Source(s)
Recommendations

Wear a lab coat, chemical
safety goggles, and
appropriate chemical-resistant

Personal ProtectiveEquipment o
gloves (e.g., nitrile). For

(PPE)
procedures with higher risk, a
face shield and blast shield are
recommended.
All work should be conducted
Engineering Controls in a well-ventilated chemical

fume hood.

* Use non-metal spatulas (e.g.,
plastic or ceramic) for handling
the solid compound.* Avoid

] friction, grinding, or subjecting

Handling Procedures ]

the material to shock.* Do not
heat the compound unless part
of a controlled reaction

protocol.

* Acids: Avoid all contact with
acids to prevent the formation
of hydrazoic acid.* Heavy
Metals: Avoid contact with
heavy metals and their salts.*

Incompatible Materials Halogenated Solvents: Do not
use chlorinated solvents like
dichloromethane or chloroform
as reaction media, as this can
form highly unstable di- and tri-
azidomethane.
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Store in a tightly sealed

container at -20°C, protected
Storage ]

from light. Store separately

from incompatible materials.

* Dispose of all azide-
containing waste in a
dedicated, clearly labeled
waste container.* Do not mix
azide waste with acidic or
Waste Disposal .
heavy metal waste.* Organic
azides should ideally be
converted to a more stable
derivative (e.g., an amine via

reduction) before disposal.

Experimental Protocol: Example of a Copper-
Catalyzed Azide-Alkyne Cycloaddition (CUAAC)
Reaction

This protocol is a general example and should be adapted and optimized for specific research
needs, always prioritizing safety.

Objective: To conjugate Azido-PEG36-alcohol to an alkyne-containing molecule via a CuAAC
“click" reaction.

Materials:

Azido-PEG36-alcohol

Alkyne-containing molecule

Copper(ll) sulfate (CuS0O4)

Sodium ascorbate
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e A suitable solvent system (e.g., a mixture of water and t-butanol)
o Personal Protective Equipment (PPE)

e Non-metal spatula and stir bar

Procedure:

» Preparation: Don all required PPE and perform the entire experiment within a chemical fume
hood.

» Dissolving Reactants: In a clean, dry flask, dissolve the alkyne-containing molecule and
Azido-PEG36-alcohol in the chosen solvent system.

o Catalyst Preparation: In a separate vial, prepare fresh solutions of CuSO4 and sodium
ascorbate in water.

» Reaction Initiation: To the stirring solution of the azide and alkyne, add the sodium ascorbate
solution, followed by the CuSO4 solution. The reaction is often accompanied by a color
change.

o Reaction Monitoring: Allow the reaction to proceed at room temperature. Monitor the reaction
progress using an appropriate analytical technique (e.g., TLC, LC-MS, or NMR).

o Work-up and Purification: Once the reaction is complete, quench the reaction (if necessary)
and purify the product using a suitable method such as column chromatography or
precipitation.

o Decontamination: Decontaminate all glassware that came into contact with the azide by
rinsing with a suitable solvent (e.g., ethanol) to remove organic residues, followed by a
decontamination solution such as acidic sodium nitrite to destroy any residual azide.

Visualized Workflows
Safe Handling Workflow for Azido-PEG36-alcohol
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Figure 1: Safe Handling Workflow for Azido-PEG36-alcohol

Click to download full resolution via product page

Caption: Safe Handling Workflow for Azido-PEG36-alcohol
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Disclaimer: This document is intended for informational purposes only and does not constitute
a formal Safety Data Sheet. All laboratory work should be conducted after a thorough, site-
specific risk assessment and in accordance with all institutional and regulatory safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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